Cas no 74674-85-4 (Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI))

Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI) structure
74674-85-4 structure
Product Name:Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI)
CAS No:74674-85-4
MF:C21H33IO2
MW:444.38999915123
CID:568440
PubChem ID:3018535
Update Time:2025-04-19

Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenepentadecanoicacid, 2-(iodo-131I)- (9CI)
    • 15-(2-Iodophenyl)pentadecanoic acid
    • omega-(2-iodophenyl)pentadecanoic acid
    • DTXSID00996196
    • 74674-85-4
    • 15-(iodophenyl)pentadecanoic acid
    • Ortho-ppa
    • Benzenepentadecanoic acid, 2-(iodo-131I)-
    • SCHEMBL290082
    • Inchi: 1S/C21H33IO2/c22-20-17-14-13-16-19(20)15-11-9-7-5-3-1-2-4-6-8-10-12-18-21(23)24/h13-14,16-17H,1-12,15,18H2,(H,23,24)
    • InChI Key: IBPKEXDFQZNTHQ-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1CCCCCCCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 444.153
  • Monoisotopic Mass: 444.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.256
  • Boiling Point: 509.4°C at 760 mmHg
  • Flash Point: 261.9°C
  • Refractive Index: 1.537

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